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Compound of Interest

Compound Name: 5-Methyl-2-heptene

Cat. No.: B1638028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Methyl-2-heptene. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on delivering precise data and methodologies

to support advanced research and application.

Core Chemical and Physical Properties
5-Methyl-2-heptene is an unsaturated hydrocarbon with the molecular formula C₈H₁₆. It is a

flammable liquid at room temperature and exists as two geometric isomers, cis (Z) and trans

(E), due to the presence of a carbon-carbon double bond. Its structure and properties make it a

subject of interest in organic synthesis and as a potential component in various chemical

formulations.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 5-Methyl-2-
heptene, providing a consolidated resource for easy reference and comparison.
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Identifier Value

IUPAC Name 5-methylhept-2-ene

CAS Number 22487-87-2

Molecular Formula C₈H₁₆

Molecular Weight 112.21 g/mol [1][2][3]

Canonical SMILES CCC(C)CC=CC

InChI
InChI=1S/C8H16/c1-4-6-7-8(3)5-

2/h4,6,8H,5,7H2,1-3H3

InChIKey VIHUHUGDEZCPDK-UHFFFAOYSA-N

Physical Property Value Notes

Boiling Point ~118-120.2 °C Estimated for the trans isomer.

Melting Point ~ -103.01 °C Estimated for the trans isomer.

Density ~0.719-0.73 g/cm³ At 25 °C.

Refractive Index ~1.412-1.42 At 20 °C.

Solubility
Insoluble in water; soluble in

alcohols and ethers.

XLogP3-AA 3.4 A measure of lipophilicity.[2][3]

Stereoisomerism
The presence of a double bond at the second carbon position and a methyl group at the fifth

position allows for geometric isomerism. The orientation of the alkyl groups around the double

bond leads to two distinct stereoisomers: (E)-5-methylhept-2-ene (trans) and (Z)-5-methylhept-

2-ene (cis).
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Pure 5-Methyl-2-heptene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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